Cas no 1781059-96-8 (C-(3-Cyclopropyl-pyridin-4-yl)-methylamine)

• Product Name: C-(3-Cyclopropyl-pyridin-4-yl)-methylamine
• CAS No: 1781059-96-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD30630731
• CID: 5181710
• Update Time: 2026-03-05

C-(3-Cyclopropyl-pyridin-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3-Cyclopropyl-pyridin-4-yl)-methylamine

• MDL： MFCD30630731
• Inchi： 1S/C9H12N2/c10-5-8-3-4-11-6-9(8)7-1-2-7/h3-4,6-7H,1-2,5,10H2
• InChI Key： ZHUVBVWKQYZISB-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CN)=C1C1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on C-(3-Cyclopropyl-pyridin-4-yl)-methylamine

C-(3-Cyclopropyl-pyridin-4-yl)-methylamine: A Novel Scaffold in Medicinal Chemistry

C-(3-Cyclopropyl-pyridin-4-yl)-methylamine (CAS No. 1781059-96-8) has emerged as a promising molecular scaffold in the field of medicinal chemistry due to its unique structural features and potential pharmacological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological properties, including anti-inflammatory, antitumor, and neuroprotective effects. The cyclopropyl group attached to the pyridin-4-yl ring introduces steric and electronic effects that significantly influence the compound's reactivity and biological interactions.

Recent advances in drug discovery have highlighted the importance of pyridine-based scaffolds in developing novel therapeutics. The C-(3-Cyclopropyl-pyridin-4-yl)-methylamine structure combines the pyridine ring with a cyclopropyl substituent, creating a versatile platform for structure-activity relationship (SAR) studies. Researchers have demonstrated that the cyclopropyl group enhances the compound's ability to interact with target proteins, particularly those involved in cell signaling pathways associated with cancer progression.

One of the most significant breakthroughs in drug development involving this compound is its potential application in targeted therapy for solid tumors. A 2023 study published in *Journal of Medicinal Chemistry* reported that C-(3-Cyclopropyl-pyridin-4-yl)-methylamine derivatives exhibited selective inhibition of EGFR (Epidermal Growth Factor Receptor), a key driver in non-small cell lung cancer (NSCLC). The pyridine ring provides a rigid framework that facilitates molecular docking with EGFR tyrosine kinase, while the cyclopropyl substituent enhances binding affinity through hydrophobic interactions.

Another area of active research is the anti-inflammatory properties of C-(3-Cycloprop,yl-pyridin-4-yl)-methylamine. A 2024 preclinical study in *Bioorganic & Medicinal Chemistry* revealed that this compound modulates NF-κB signaling pathways by inhibiting IKKβ kinase. This mechanism is crucial for reducing pro-inflammatory cytokine production, making it a potential candidate for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

From a synthetic chemistry perspective, the C-(3-Cyclopropyl-pyridin-4-yl)-methylamine scaffold is highly amenable to combinatorial chemistry approaches. The pyridine ring can be functionalized with various electron-withdrawing or donating groups, allowing for the generation of diverse analogs with tailored biological profiles. This flexibility is particularly valuable in drug optimization, where lead compounds are refined to improve potency, selectivity, and pharmacokinetic properties.

Recent computational studies have further elucidated the binding mechanisms of C-(3-Cyclopropyl-pyridin-4-yl)-methylamine with its biological targets. Molecular dynamics simulations conducted in 2023 showed that the cyclopropyl group forms steric hindrance that prevents off-target interactions, while the pyridine ring engages in π-π stacking interactions with hydrophobic pockets in target proteins. These findings underscore the importance of structure-based drug design in optimizing the therapeutic potential of this scaffold.

In the context of drug development pipelines, C-(3-Cyclopropyl-pyridin-4-yl)-methylamine represents a promising lead compound for targeted therapies. Its multi-targeting capabilities make it a candidate for polypharmacology strategies, where synergistic effects across multiple pathways can be exploited to combat complex diseases. Ongoing clinical trials are evaluating its safety and efficacy in preclinical models, with early results showing low toxicity and high bioavailability.

Finally, the C-(3-Cyclopropyl-pyridin-4-yl)-methylamine scaffold serves as a valuable building block for drug discovery. Its modular design allows for the incorporation of functional groups that can enhance drug-like properties, such as solubility, metabolic stability, and cell permeability. As computational tools and high-throughput screening continue to advance, the potential applications of this compound in pharmacology are expected to expand significantly.